(2S)-2-amino-N-(2-phenylethyl)propanamide
Overview
Description
“(2S)-2-amino-N-(2-phenylethyl)propanamide” is a chemical compound with the molecular formula C11H16N2O . It is also known by other names such as N-Phenylpropionamide, Propionamide, N-phenyl-, and Propionanilide . The molecular weight of this compound is approximately 192.25754 g/mol .
Molecular Structure Analysis
The molecular structure of “(2S)-2-amino-N-(2-phenylethyl)propanamide” is characterized by the presence of a propanamide group attached to a phenylethyl group . The InChI string representation of the molecule is “InChI=1S/C11H16N2O/c1-2-11(14)13-8-10(12)9-6-4-3-5-7-9/h3-7,10H,2,8,12H2,1H3,(H,13,14)/t10-/m1/s1” and the corresponding SMILES string is "CCC(=O)NCC(N)c1ccccc1" .Scientific Research Applications
Metabolic Pathways and Potencies of New Fentanyl Analogs
“(2S)-2-amino-N-(2-phenylethyl)propanamide” is a fentanyl analog. The metabolic pathways of new fentanyl analogs are being studied due to their emergence on the drug markets worldwide with high potential for producing addiction and severe adverse effects . The metabolism of these analogs can involve reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation . Furthermore, phase II metabolic reactions can be expected comprising glucuronide or sulfate conjugate formation .
Role in Severe and Fatal Intoxications
New fentanyl analogs, including “(2S)-2-amino-N-(2-phenylethyl)propanamide”, have been responsible for a growing number of severe and fatal intoxications in the United States, Europe, Canada, Australia, and Japan in recent years .
Synthetic Opioids as New Psychoactive Substances (NPS)
“(2S)-2-amino-N-(2-phenylethyl)propanamide” is part of the group of synthetic opioids that have seen a significant increase among the new psychoactive substances (NPS) . These substances pose challenges to prevention and regulation policies .
Precursor and Pre-precursors for Opioid Synthesis
The compound can be used as a precursor or pre-precursor in the synthesis of opioids . Understanding the precursors needed for opioid synthesis and how they are regulated is crucial in the fight against the misuse of these substances .
Role in the Darknet and Cryptocurrency Trading
The trading of new psychoactive substances (NPS), including synthetic opioids like “(2S)-2-amino-N-(2-phenylethyl)propanamide”, has been facilitated by the public Internet, the darknet, cryptocurrencies, and postal services .
Challenges to Prevention and Regulation Policies
The dynamic nature of the NPS market, with substances like “(2S)-2-amino-N-(2-phenylethyl)propanamide” constantly emerging and disappearing, poses significant challenges to prevention and regulation policies .
Safety And Hazards
Future Directions
The future directions for research on “(2S)-2-amino-N-(2-phenylethyl)propanamide” and its analogs could involve further investigation of their synthesis, metabolic pathways, and pharmacological effects. This could help to improve our understanding of these compounds and potentially lead to the development of new therapeutic agents .
properties
IUPAC Name |
(2S)-2-amino-N-(2-phenylethyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-9(12)11(14)13-8-7-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)/t9-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEXKSALWCGMYJO-VIFPVBQESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCC1=CC=CC=C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)NCCC1=CC=CC=C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-amino-N-(2-phenylethyl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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